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Compound of Interest

1-(3-Amino-2-
Compound Name: ,
nitrophenyl)ethanone

Cat. No.: B12012415

Get Quote

Executive Summary & Chemical Identity

Amino-nitroacetophenones (ANAPS) represent a specialized class of polysubstituted aromatic

compounds widely utilized as intermediates in the synthesis of heterocycles (e.g., indoles,
quinolines), azo dyes, and high-value pharmaceutical active ingredients (APIs), particularly
kinase inhibitors.

Structurally, these compounds possess three critical functional groups on the benzene ring:
¢ Nitro group (

): Electron-withdrawing, responsible for methemoglobinemia and mutagenic potential.

e Amino group (

): Electron-donating, facilitating diazotization and coupling reactions.
e Acetyl group (

): Electron-withdrawing, serving as a handle for condensation reactions.
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Due to the synergistic toxicological effects of the nitro and amino moieties, ANAPs must be
treated as Potent Mutagenic Intermediates (PMIs). This guide defines the safety architecture
required to handle these compounds in a drug development setting.

Key Isomers of Concern

Primary Hazard

Compound Name CAS Number Appearance
Class

4-amino-3-

) 6306-02-1 Yellow/Brown Solid Acute Tox / Muta. 2
nitroacetophenone
3-amino-4- ) )

) 6940-51-8 Yellow Crystalline Acute Tox / Irritant
nitroacetophenone
2-amino-5- -

1752-96-1 Yellow Powder Acute Tox / Sensitizer

nitroacetophenone

Toxicological Mechanism & Profile[1]

The toxicity of ANAPs is not merely a sum of their parts but a result of metabolic activation. The
primary driver of toxicity is the nitroreduction pathway, which occurs in the liver (via CYP450
and cytosolic nitroreductases) and intestinal microflora.

Metabolic Activation Pathway

The nitro group is enzymatically reduced to a hydroxylamine intermediate. This electrophilic
species is the "ultimate toxicant” responsible for DNA adduction (genotoxicity) and hemoglobin
oxidation (methemoglobinemia).

o Genotoxicity: The

-hydroxyarylamine metabolite can undergo

-esterification (acetylation/sulfonation), creating a highly unstable nitrenium ion that
covalently binds to DNA (guanine residues), causing replication errors.

o Hematotoxicity: The redox cycle between the hydroxylamine and nitroso derivatives
consumes NADPH and oxidizes ferrous hemoglobin (
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) to ferric methemoglobin (

), which cannot transport oxygen.

Visualization: Biotransformation and Toxicity

The following diagram illustrates the critical bioactivation pathway of 4-amino-3-
nitroacetophenone.
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Figure 1: Metabolic activation pathway of amino-nitroacetophenones leading to genotoxicity

and hematotoxicity.

Quantitative Toxicity Data

Data is synthesized from specific isomer studies and structural class read-across
(Nitroanilines).
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Endpoint Parameter Value/Observation Risk Implication
o Category 4 (Harmful if
Acute Oral Toxicity LD50 (Rat) 500 - 1500 mg/kg
swallowed).
High probability of
o Positive (Strain mutagenicity. Treat as
Genotoxicity Ames Test
TA98/TA100 + S9) ICH M7 Class 2 or 3.
[1]
o Significant elevation Cyanosis (blue
Hematotoxicity MetHb Level o )
>10% exposure skin/lips), hypoxia.
o o Skin sensitizer
Sensitization LLNA (Mouse) Positive

(Category 1).

Handling Strategy: The "Potent Compound”

Protocol

Given the mutagenic potential (ICH M7 Class 2/3), ANAPs should be handled under
Occupational Exposure Band (OEB) 3 or 4 conditions, depending on the specific quantity and

dustiness.

Engineering Controls & Containment

Reliance on standard fume hoods is insufficient for handling dry powders of mutagenic

substances.

» Weighing: Must be performed in a Vented Balance Enclosure (VBE) or a Powder

Containment Hood with HEPA filtration.

e Solution Preparation: Dissolution should occur inside the containment device. Once in

solution, the material can be moved to a standard fume hood.

» Closed Systems: For scale-up (>100g), use split-butterfly valves or continuous liners for

solids transfer to reactors.

Personal Protective Equipment (PPE) Matrix
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» Respiratory: N95/P3 disposable respirator (minimum) during open handling; PAPR (Powered

Air Purifying Respirator) for spill cleanup.
e Dermal:Double-gloving is mandatory.
o Inner Glove: Nitrile (4 mil).

o Quter Glove: Nitrile (minimum 8 mil) or Laminate (Silver Shield) if handling solutions in

penetrating solvents (e.g., DMSO, DMF).

o Rationale: Aromatic amines and nitro compounds can permeate standard thin nitrile

gloves.
o Body: Tyvek® lab coat or disposable coveralls with elastic cuffs.

Visualization: Safe Handling Workflow

The following decision tree outlines the operational logic for handling ANAPs in a research

environment.
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Start: Handling ANAP Solid

PPE: Double Nitrile Gloves +
Tyvek Sleeves + N95 Mask

Quantity > 100 mg?

No (Small Scale)

Use Vented Balance Enclosure Standard Fume Hood
(HEPA Filtered) (With Draft Shield)

/

Dissolve Solid immediately

Post-Experiment

Decontaminate & Dispose

(P-Listed Protocol)

Click to download full resolution via product page

Figure 2: Operational hierarchy for handling solid amino-nitroacetophenones.

Emergency & Decontamination Protocols
Deactivation Chemistry

Standard soap and water are insufficient for cleaning surfaces contaminated with mutagenic
nitroaromatics. You must chemically degrade the electrophilic potential.

¢ Decontamination Solution: 10% Sodium Thiosulfate (aqueous) or a surfactant-based specific
decontamination agent (e.g., Decon 90).
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» Avoid: Do not use bleach (Sodium Hypochlorite) indiscriminately, as it can oxidize the amine
to more toxic chloro-amine derivatives or nitroso species.

First Aid Specifics

 Inhalation: Remove to fresh air immediately. Alert medical personnel to potential
Methemoglobinemia. Standard pulse oximetry may give false readings (showing normal
saturation) in the presence of MetHb. Co-oximetry is required.

o Skin Contact: Wash with copious soap and water for 15 minutes. Do not use
ethanol/solvents, as they enhance transdermal absorption.

Synthesis & Stability Considerations
Chemical Incompatibilities

o Strong Oxidizers: Reaction with high-concentration peroxides or nitric acid can lead to violent
decomposition.

e Reducing Agents: Uncontrolled reduction (e.g.,

) transforms the nitro group to the amine, altering the chemical identity to a diamino-
acetophenone.

o Base Sensitivity: The acetyl group protons are acidic; strong bases can induce aldol-type
condensation or polymerization.

Storage[4]
o Store in amber glass (light sensitive).
o Keep under inert atmosphere (

) if long-term storage is required to prevent surface oxidation of the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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